Cas no 1094220-45-7 (1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole)

• Product Name: 1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole
• CAS No: 1094220-45-7
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5166557
• PubChem ID: 43142687
• Update Time: 2026-03-04

1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-(1-methylethyl)-2-(2-pyrrolidinyl)-
• 1-Isopropyl-2-(pyrrolidin-2-yl)-1h-benzo[d]imidazole
• 1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole

• Inchi： 1S/C14H19N3/c1-10(2)17-13-8-4-3-6-11(13)16-14(17)12-7-5-9-15-12/h3-4,6,8,10,12,15H,5,7,9H2,1-2H3
• InChI Key： AIUFMZGXIZBXFE-UHFFFAOYSA-N
• SMILES： C1(C2CCCN2)N(C(C)C)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole

Recent Advances in the Study of 1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole (CAS: 1094220-45-7)

The compound 1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole (CAS: 1094220-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its benzodiazole core, coupled with the propan-2-yl and pyrrolidin-2-yl substituents, provides a promising framework for interactions with various biological targets. Researchers have explored its potential in modulating key signaling pathways, particularly those involved in inflammation and oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole exhibit potent inhibitory activity against specific kinase targets implicated in cancer progression. The research team employed structure-activity relationship (SAR) studies to optimize the compound's selectivity and potency, achieving nanomolar-range inhibition against several clinically relevant kinases.

In the realm of synthetic chemistry, novel approaches to the efficient production of 1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole have been developed. A recent publication in Organic Letters (2024) described a catalytic asymmetric synthesis method that significantly improves the yield and enantiomeric purity of the compound, addressing previous challenges in its large-scale preparation.

Pharmacokinetic studies have revealed favorable properties of this compound, including good oral bioavailability and blood-brain barrier penetration in animal models. These characteristics make it particularly interesting for central nervous system (CNS) drug development. Current research is exploring its potential as a modulator of neurotransmitter systems, with preliminary results showing promise in neurological disorder models.

The safety profile of 1-(propan-2-yl)-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole has been investigated in recent toxicology studies. While generally well-tolerated in acute toxicity tests, researchers have noted the importance of careful structural modification to minimize potential off-target effects, particularly in chronic administration scenarios.

Looking forward, the compound's unique chemical space continues to attract attention from both academic and industrial researchers. Several patent applications filed in 2024 suggest growing commercial interest in its applications, ranging from anticancer therapies to neuroprotective agents. The coming years are likely to see expanded clinical investigation of derivatives based on this promising scaffold.